Cas no 104642-50-4 (Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride)
104642-50-4 structure
Product Name:Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride
CAS No:104642-50-4
MF:C14H14ClN3O5
MW:339.731062412262
CID:1144323
PubChem ID:13735001
Update Time:2025-04-20
Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride
- 3-[1-(2,4-dinitrophenyl)pyridin-1-ium-4-yl]propan-1-ol,chloride
- 104642-50-4
- DTXSID20547962
- 1-(2,4-Dinitrophenyl)-4-(3-hydroxypropyl)pyridin-1-ium chloride
-
- Inchi: 1S/C14H14N3O5.ClH/c18-9-1-2-11-5-7-15(8-6-11)13-4-3-12(16(19)20)10-14(13)17(21)22;/h3-8,10,18H,1-2,9H2;1H/q+1;/p-1
- InChI Key: YYCMDQUGRJBHMJ-UHFFFAOYSA-M
- SMILES: [Cl-].OCCCC1C=C[N+](=CC=1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.06232
- Monoisotopic Mass: 339.0621982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 110.39
- LogP: -0.24500
Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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